3-(2-Iodophenyl)imidazolidine-2,4-dione

• Molecular Formula: C9H7IN2O2
• Molecular Weight: 302.07 g/mol
• IUPAC Name: 3-(2-iodophenyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C9H7IN2O2/c10-6-3-1-2-4-7(6)12-8(13)5-11-9(12)14/h1-4H,5H2,(H,11,14)
• InChI Key: HLBSWPKKCADKMX-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)N1)C2=CC=CC=C2I

Description

3-(2-Iodophenyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C9H7IN2O2 and its molecular weight is 302.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl N-{[(2-iodophenyl)amino]carbonyl}glycinate (6 g) in MeOH was treated with aqueous NaOH (2M, 17.5 ml) and stirred under nitrogen for 0.5 h at 20° C. The reaction mixture was quenched by adding aqueous 2M HCl (20 ml) and water. The white solid obtained was collected by filtration and then was dissolved in dioxane (30 ml) and treated with p-toluenesulfonic acid (750 mg). The mixture was heated and stirred at 100° C. for 16 h. The solvent was removed under reduced pressure, the residue was diluted in EtOAc and washed with water, brine and dried (MgSO4). The solvent was removed under reduced pressure and the residue was purified by chromatography on Biotage (40 g) eluting with dichloromethane:EtOAc (95:5 to 85:15) to give the title compound (1.68 g). LCMS RT=2.07 min.